Isothioureas
Isothioureas are a class of chemical compounds characterized by the presence of an isothiourea functional group, which consists of a sulfur atom double-bonded to a nitrogen atom and further bonded to a carbonyl group. These molecules exhibit diverse properties depending on their substituents and can be found in both natural and synthetic forms.
Structurally, isothioureas are derived from thioureas by replacing the terminal hydrogen with an aliphatic or aromatic group bearing a carbonyl moiety. They have been utilized in various applications due to their unique chemical behavior, including as reagents in organic synthesis, intermediates for drug development, and as analytical reagents.
Isothioureas display potential biological activities, such as antimicrobial and antiviral properties, making them of interest in medicinal chemistry research. Additionally, certain isothioureas have been explored for use in agricultural applications as nematicides and fungicides due to their ability to disrupt nematode cuticles and inhibit fungal growth.
In summary, isothioureas represent a versatile class of compounds with diverse applications across multiple fields, from pharmaceuticals to agriculture.

Structure | Chemical Name | CAS | MF |
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S-(2-Aminoethyl)-ITU dihydrobromide | 56-10-0 | C3H11Br2N3S |
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VUF 8430 Dihydrobromide | 100130-32-3 | C4H13Br2N5S |
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S-Isopropylisothiourea Hydrobromide | 4269-97-0 | C4H11BrN2S |
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1-n-Boc-2-methyl-isothiourea | 173998-77-1 | C7H14N2O2S |
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2-(2-Cyanoethyl)isothioureamonohydrochloride | 6634-40-8 | C4H8ClN3S |
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(5-Methylmercapto-pentyl)-thioharnstoff | 89851-16-1 | C7H16N2S2 |
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2-(Butylthio)ethyl imidothiocarbamate hydrochloride | 1217104-17-0 | C7H17ClN2S2 |
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Carbamimidothioic acid, N-propyl-, methyl ester | 925-59-7 | C5H12N2S |
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Carbamimidothioic acid, 3-(dimethylamino)propyl ester, hydrochloride (1:2) | 2503936-56-7 | C6H16ClN3S |
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1,2-Dimethylisothiourea-HI | 41306-45-0 | C3H9IN2S |
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